Cas no 146781-27-3 (4-(ethoxymethyl)benzonitrile)

• Product Name: 4-(ethoxymethyl)benzonitrile
• CAS No: 146781-27-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD09937541
• CID: 2846380
• PubChem ID: 24698684
• Update Time: 2025-06-08

4-(ethoxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• p-(Ethoxymethyl)benzonitrile
• Benzonitrile, 4-(ethoxymethyl)-
• CS-0246162
• Z295205422
• 146781-27-3
• J-008260
• DTXSID60640825
• G30119
• EN300-31827
• AKOS000180549
• SCHEMBL1534961
• 4-(ethoxymethyl)benzonitrile

• MDL： MFCD09937541
• Inchi： 1S/C10H11NO/c1-2-12-8-10-5-3-9(7-11)4-6-10/h3-6H,2,8H2,1H3
• InChI Key： QMZCNWHTYYXMDF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(COCC)C=C1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(ethoxymethyl)benzonitrile

4-(Ethoxymethyl)benzonitrile (CAS No. 146781-27-3): An Overview of Its Synthesis, Properties, and Applications

4-(Ethoxymethyl)benzonitrile (CAS No. 146781-27-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique structure and properties, has found applications in various research and industrial settings. In this comprehensive overview, we will delve into the synthesis, physical and chemical properties, and potential applications of 4-(ethoxymethyl)benzonitrile.

Synthesis of 4-(Ethoxymethyl)benzonitrile

The synthesis of 4-(ethoxymethyl)benzonitrile can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-cyanobenzaldehyde with ethanol in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic addition mechanism, where the ethanol molecule attacks the carbonyl carbon of the aldehyde, followed by elimination to form the desired nitrile compound.

Another method involves the use of transition metal catalysts, such as palladium or nickel complexes, to facilitate the coupling reaction between 4-bromobenzonitrile and ethyl glycolate. This approach is particularly useful for large-scale production due to its high yield and selectivity. Recent advancements in catalytic chemistry have further optimized these processes, reducing reaction times and improving overall efficiency.

Physical and Chemical Properties

4-(Ethoxymethyl)benzonitrile is a colorless liquid with a characteristic odor. Its molecular formula is C₁₀H₁₁NO₂, and it has a molecular weight of 177.20 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol, making it suitable for various synthetic transformations.

The presence of the nitrile group imparts unique chemical reactivity to 4-(ethoxymethyl)benzonitrile. The nitrile group can undergo nucleophilic addition reactions, reduction to primary amines, and hydrolysis to carboxylic acids under appropriate conditions. These reactions are crucial for the synthesis of more complex molecules and functional materials.

The ethoxymethyl substituent on the benzene ring also contributes to the compound's reactivity and stability. It can participate in various substitution reactions, such as alkylation and acylation, which are essential for the preparation of derivatives with tailored properties.

Applications in Pharmaceuticals and Materials Science

4-(Ethoxymethyl)benzonitrile has shown promise in pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive compounds. For instance, it can be used to synthesize derivatives that exhibit anti-inflammatory, antimicrobial, or anticancer properties. Recent studies have explored its role in the development of novel drugs targeting specific biological pathways.

In materials science, 4-(ethoxymethyl)benzonitrile has been investigated for its use in polymer synthesis. The presence of both the nitrile and ethoxymethyl groups provides multiple functional handles for polymerization reactions. This versatility makes it an attractive monomer for the preparation of functional polymers with applications in coatings, adhesives, and electronic materials.

Current Research Trends

The ongoing research on 4-(ethoxymethyl)benzonitrile is focused on expanding its synthetic utility and exploring new applications. One area of interest is the development of efficient catalytic systems for its synthesis from readily available starting materials. Researchers are also investigating its potential as a building block for supramolecular assemblies and self-organizing systems.

In addition to its synthetic applications, there is growing interest in understanding the biological activity of 4-(ethoxymethyl)benzonitrile. Studies have shown that certain derivatives exhibit promising pharmacological properties, making them candidates for further drug development. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 4-(ethoxymethyl)benzonitrile demonstrated potent antitumor activity against several cancer cell lines.

Safety Considerations

4-(ethoxymethyl)benzonitrile is not classified as a hazardous material under current regulations, it is advisable to handle it with care due to its potential irritant properties. Appropriate personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to minimize exposure risks.

In conclusion, CAS No. 146781-27-3: 4-(Ethoxymethyl)benzonitrile